3-[(6-Chloro-1,3-benzodioxol-5-yl)methyl]-5-({5-[(4-chlorophenyl)sulfanyl]-2-furyl}methylene)-1,3-thiazolidine-2,4-dione

• Molecular Formula: C22H13Cl2NO5S2
• Molecular Weight: 506.4 g/mol
• IUPAC Name: (5Z)-3-[(6-chloro-1,3-benzodioxol-5-yl)methyl]-5-[[5-(4-chlorophenyl)sulfanylfuran-2-yl]methylidene]-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C22H13Cl2NO5S2/c23-13-1-4-15(5-2-13)31-20-6-3-14(30-20)8-19-21(26)25(22(27)32-19)10-12-7-17-18(9-16(12)24)29-11-28-17/h1-9H,10-11H2/b19-8-
• InChI Key: LQOHLQHUXTZGRH-UWVJOHFNSA-N
• Isomeric SMILES: C1OC2=C(O1)C=C(C(=C2)CN3C(=O)/C(=C/C4=CC=C(O4)SC5=CC=C(C=C5)Cl)/SC3=O)Cl
• SMILES: C1OC2=C(O1)C=C(C(=C2)CN3C(=O)C(=CC4=CC=C(O4)SC5=CC=C(C=C5)Cl)SC3=O)Cl

Description

3-[(6-Chloro-1,3-benzodioxol-5-yl)methyl]-5-({5-[(4-chlorophenyl)sulfanyl]-2-furyl}methylene)-1,3-thiazolidine-2,4-dione is a synthetic compound that has been of great interest to the scientific community due to its potential therapeutic applications. This compound is also known as CP-31398 and has been extensively studied for its anti-cancer properties.

Mechanism of Action

CP-31398 exerts its anti-cancer effects through the activation of the tumor suppressor protein p53. This protein plays a crucial role in regulating cell growth and preventing the development of cancer. CP-31398 stabilizes the p53 protein, increasing its activity and inducing apoptosis in cancer cells.
Biochemical and Physiological Effects:
CP-31398 has been shown to have a variety of biochemical and physiological effects. In addition to its anti-cancer properties, it has been shown to have anti-inflammatory effects, reducing the production of pro-inflammatory cytokines. CP-31398 also has antioxidant properties, protecting cells from oxidative stress.

Advantages and Limitations for Lab Experiments

One of the advantages of CP-31398 is its specificity for p53, making it a useful tool for studying the role of this protein in cancer and other diseases. However, CP-31398 is a synthetic compound and may not accurately reflect the effects of natural compounds in the body. Additionally, CP-31398 has limited solubility in water, which may limit its use in certain experiments.

Future Directions

There are many potential future directions for research on CP-31398. One area of interest is the development of more potent and selective p53 activators. Another area of interest is the use of CP-31398 in combination with other anti-cancer drugs to enhance their effectiveness. Additionally, CP-31398 may have potential applications in the treatment of other diseases, such as viral infections and autoimmune disorders. Further research is needed to fully understand the potential of this compound and its mechanisms of action.

Synthesis Methods

The synthesis of CP-31398 involves the condensation of 5-({5-[(4-chlorophenyl)sulfanyl]-2-furyl}methylene)-1,3-thiazolidine-2,4-dione with 6-chloro-1,3-benzodioxole in the presence of a base. The reaction yields CP-31398 as a yellow solid with a melting point of 284-286°C.

Scientific Research Applications

CP-31398 has been extensively studied for its anti-cancer properties. It has been shown to induce apoptosis (programmed cell death) in cancer cells and inhibit tumor growth in various types of cancer, including breast, colon, and lung cancer. CP-31398 has also been studied for its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease.